2-(4-aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride
Overview
Description
The compound “2-(4-aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride” contains an aminopiperidine group and a tert-butyl group. The aminopiperidine group is a type of piperidine, a common chemical structure found in many pharmaceuticals . The tert-butyl group is a type of alkyl group that is often used in organic chemistry due to its unique reactivity pattern .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The tert-butyl group in the compound can participate in various chemical transformations .Scientific Research Applications
Histamine H4 Receptor Ligand
2-Aminopyrimidines, including derivatives similar to 2-(4-aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride, have been synthesized as ligands for the histamine H4 receptor (H4R). These compounds have shown potential in anti-inflammatory and antinociceptive activities in animal models, suggesting their relevance in pain management research (Altenbach et al., 2008).
Ferrocenyl Uracil Peptide Nucleic Acid Monomer
A ferrocenyl uracil peptide nucleic acid (PNA) monomer similar in structure to this compound has been synthesized. It exhibits hydrogen bonding with complementary DNA bases and shows potential for analytical applications due to its redox properties and voltammetric detection limits (Gasser et al., 2006).
Anion Binding and Selectivity
Compounds structurally related to this compound, such as p-tert-butylthiacalix[4]arenes, have been synthesized and studied for their ability to bind anions. These compounds demonstrate significant anion binding and selectivity, making them relevant in the development of receptor materials for anions (Vavilova & Stoikov, 2017).
Cytochrome P450 System EthBAD Involvement
This compound-related compounds have been studied for their involvement in the N-Deethoxymethylation of acetochlor by the cytochrome P450 system EthBAD. This indicates their potential role in biodegradation processes and environmental bioremediation (Wang et al., 2015).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-aminopiperidin-1-yl)-N-tert-butylacetamide;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3O.2ClH/c1-11(2,3)13-10(15)8-14-6-4-9(12)5-7-14;;/h9H,4-8,12H2,1-3H3,(H,13,15);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHWTWBQPQOEBPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN1CCC(CC1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H25Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.